Cas no 2171899-06-0 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid)

• Product name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid
• CAS No: 2171899-06-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6373535
• PubChem ID: 165554228

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid
• 3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)-2-methylpropanoic acid
• EN300-1547266
• 2171899-06-0

• Inchi： 1S/C26H30N2O6/c1-17(23(29)30)13-27-24(31)26(11-6-12-33-16-26)15-28-25(32)34-14-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： MXJZMCSTFFWWNA-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NCC(C(=O)O)C)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS number 2171899-06-0, known as 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of pharmaceuticals, biotechnology, and materials science due to its unique structural properties and functional groups.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in peptide chemistry or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency and specificity of peptide synthesis, making this compound a valuable asset in drug discovery and development.

In addition to its role in peptide chemistry, this compound exhibits interesting properties that make it suitable for applications in biodegradable polymers and bioactive materials. The carboxylic acid group present in its structure can undergo various reactions, such as esterification or amidation, which are crucial for the formation of biocompatible materials. Researchers have explored the use of similar compounds in creating biodegradable polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

The structural complexity of this compound also lends itself to potential applications in catalysis and sensors. The ability to modify its functional groups provides opportunities for tuning its chemical reactivity and electronic properties. Recent advancements in catalytic chemistry have emphasized the importance of such tailored molecules in improving reaction efficiency and selectivity, which could be beneficial in industrial processes.

From an environmental perspective, the biodegradability and eco-friendly nature of this compound are significant considerations. As industries increasingly prioritize sustainability, compounds like this one offer promising solutions for reducing environmental impact while maintaining high performance standards. Ongoing research is focused on optimizing its synthesis pathways to minimize waste and energy consumption, aligning with global efforts toward green chemistry.

In conclusion, the compound with CAS number 2171899-06-0 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, functional groups, and compatibility with various chemical reactions make it an invaluable tool in modern scientific research and industrial innovation. As advancements continue to unfold, this compound is expected to contribute significantly to the development of novel materials, pharmaceuticals, and sustainable technologies.